We consider a class of single-director Cosserat shell models accounting for both curvature and finite mid-plane strains. We assume a polyconvexity condition for the stored-energy function that reduces to a physically correct membrane model in the absence of bending. With appropriate growth conditions, we establish the existence of energy minimizers. The local orientation of a minimizing configuration is maintained via the blowup of the stored energy as a version of the local volume ratio approaches zero. Finally, we specialize our results to three constrained versions of the theory commonly employed in the subject.

A dual variational principle is defined for the nonlinear system of PDE describing the dynamics of dislocations in elastic solids. The dual variational principle accounting for a specified set of initial and boundary conditions for a general class of PDE is also developed.

The objective of this paper is to generalize an Ogden-type model for elastically isotropic response to include elastic-viscoplastic response. The proposed model uses a strain energy function that depends on the total dilatation and the maximum and minimum elastic distortional stretches. A novel feature of the model is that these elastic distortional stretches are expressed in terms of two independent invariants of an elastic distortional deformation tensor that is determined by an evolution equation. The Cauchy stress is determined by derivatives of the strain energy function, the dilatation and the elastic distortional deformation tensor without the need for determining its principal directions. Examples demonstrate the response of the model for hyperelastic response but the proposed formulation can also model a smooth elastic-plastic transition with rate-independent or rate-dependent response with hardening.

In this work our main objective is to establish various (high frequency-) uniqueness criteria. Initially, we consider \(p\)-Dirichlet type functionals on a suitable class of measure preserving maps \(u: B\subset \mathbb{R}^{2} \to \mathbb{R}^{2}\), \(B\) being the unit disk, and subject to suitable boundary conditions. In the second part we focus on a very similar situations only exchanging the previous functionals by a suitable class of \(p\)-growing polyconvex functionals and allowing the maps to be arbitrary.In both cases a particular emphasis is laid on high pressure situations, where only uniqueness for a subclass, containing solely of variations with high enough Fourier-modes, can be obtained.

Propagation of Love-type waves is investigated in a model of multilayered elastic solid half-space containing voids. Using Haskell matrix method, the dispersion relations are derived for two situations of topmost boundary surface of the model: (a) when it is stress-free and (b) when it is rigid. For both the situations, there exist two fronts of Love-type waves that are dispersive in nature and propagating with distinct speeds. One of these wave fronts is analogous to that obtained for multilayered Cauchy elastic half-space, while the other front is new and appeared due to the presence of voids in the model. Conditions of propagation for both the fronts of Love-type waves are derived analytically for 2-layered model. Comparison of dispersion curves corresponding to both these fronts is also depicted graphically for 2- and 3-layered models with stress-free boundary surface. Effect of layer thickness and presence of void parameters is studied on the speeds of wave fronts and depicted graphically for a specific 2-layered model.

An inequality of the quasiconvexity type is derived in the context of a Cosserat model for fiber-reinforced elastic solids in which the Cosserat rotation field accounts for the kinematics of the embedded fibers, modeled as extensible, unshearable spatial rods. This is shown to be equivalent to the requirement that the fiber bend-twist strain vector associated with an energy minimizer be a point of convexity of the operative strain-energy function. The analysis requires careful consideration of constraints associated with the fact that fibers are convected by the continuum deformation field as material curves.

Motivated by a design of a vertical axis wind turbine, we present a theory of dynamical similarity for mechanical systems consisting of interacting elastic solids, rigid bodies and incompressible fluids. Throughout, we focus on the geometrically nonlinear case. We approach the analysis by analyzing the equations of motion: we ask that a change of variables take these equations and mutual boundary conditions to themselves, while allowing a rescaling of space and time. While the disparity between the Eulerian and Lagrangian descriptions might seem to limit the possibilities, we find numerous cases that apparently have not been identified, especially for stiff nonlinear elastic materials (defined below). The results appear to be particularly adapted to structures made with origami design methods, where the tiles are allowed to deform isometrically. We collect the results in tables and discuss some particular numerical examples.

This paper presents the derivation of the homogenized equations that describe the macroscopic mechanical response of elastomers filled with liquid inclusions in the setting of small quasistatic deformations. The derivation is carried out for materials with periodic microstructure by means of a two-scale asymptotic analysis. The focus is on the non-dissipative case when the elastomer is an elastic solid, the liquid making up the inclusions is an elastic fluid, the interfaces separating the solid elastomer from the liquid inclusions are elastic interfaces featuring an initial surface tension, and the inclusions are initially \(n\)-spherical (\(n=2,3\)) in shape. Remarkably, in spite of the presence of local residual stresses within the inclusions due to an initial surface tension at the interfaces, the macroscopic response of such filled elastomers turns out to be that of a linear elastic solid that is free of residual stresses and hence one that is simply characterized by an effective modulus of elasticity \(\overline{{\mathbf{L}}}\). What is more, in spite of the fact that the local moduli of elasticity in the bulk and the interfaces do not possess minor symmetries (due to the presence of residual stresses and the initial surface tension at the interfaces), the resulting effective modulus of elasticity \(\overline{{\mathbf{L}}}\) does possess the standard minor symmetries of a conventional linear elastic solid, that is, \(\overline{L}_{ijkl}=\overline{L}_{jikl}=\overline{L}_{ijlk}\). As an illustrative application, numerical results are worked out and analyzed for the effective modulus of elasticity of isotropic suspensions of incompressible liquid 2-spherical inclusions of monodisperse size embedded in an isotropic incompressible elastomer.

We study the homogenization of a linear elastic solid reinforced by a small volume fraction of very stiff fibers. The effective material is characterized by the emergence of concentrations of strain energies around and within the fibers. The former is expressed in terms of the discrepancy appearing between the averaged effective displacements in the fibers and in the matrix, by means of a tensor-valued capacity of the cross-sections of the fibers. The latter corresponds to a combination of stretching, bending and torsional energies, where the torsional contribution is specific to anisotropic constitutive components.

By using modular functions on the upper complex half-plane, we study a class of strain energies for crystalline materials whose global invariance originates from the full symmetry group of the underlying lattice. This follows Ericksen’s suggestion which aimed at extending the Landau-type theories to encompass the behavior of crystals undergoing structural phase transformation, with twinning, microstructure formation, and possibly associated plasticity effects. Here we investigate such Ericksen-Landau strain energies for the modelling of reconstructive transformations, focusing on the prototypical case of the square-hexagonal phase change in 2D crystals. We study the bifurcation and valley-floor network of these potentials, and use one in the simulation of a quasi-static shearing test. We observe typical effects associated with the micro-mechanics of phase transformation in crystals, in particular, the bursty progress of the structural phase change, characterized by intermittent stress-relaxation through microstructure formation, mediated, in this reconstructive case, by defect nucleation and movement in the lattice.